Cas no 1154343-02-8 (5-chloro-N-(cyclopropylmethyl)-2-methylaniline)

• Product Name: 5-chloro-N-(cyclopropylmethyl)-2-methylaniline
• CAS No: 1154343-02-8
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 5230653
• PubChem ID: 43560240
• Update Time: 2025-08-05

5-chloro-N-(cyclopropylmethyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(cyclopropylmethyl)-2-methylaniline
• Benzenamine, 5-chloro-N-(cyclopropylmethyl)-2-methyl-

• Inchi： 1S/C11H14ClN/c1-8-2-5-10(12)6-11(8)13-7-9-3-4-9/h2,5-6,9,13H,3-4,7H2,1H3
• InChI Key： XLFXTZSCQGPNJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Additional information on 5-chloro-N-(cyclopropylmethyl)-2-methylaniline

5-Chloro-N-(Cyclopropylmethyl)-2-Methylaniline: A Comprehensive Overview

The compound 5-chloro-N-(cyclopropylmethyl)-2-methylaniline, identified by the CAS number 1154343-02-8, is a chemically synthesized aromatic amine derivative with significant potential in various fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the structural properties, synthesis methods, and recent advancements in understanding its biological activities and potential uses.

Structural Analysis of 5-Chloro-N-(Cyclopropylmethyl)-2-Methylaniline

The molecular structure of 5-chloro-N-(cyclopropylmethyl)-2-methylaniline consists of a central benzene ring substituted with three distinct groups: a chlorine atom at the 5-position, a methyl group at the 2-position, and an N-substituted cyclopropylmethyl group at the amino position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. Recent studies have highlighted the importance of such substituent effects in modulating the reactivity and selectivity of aromatic amines in various chemical reactions.

Synthesis and Chemical Modifications

The synthesis of 5-chloro-N-(cyclopropylmethyl)-2-methylaniline typically involves multi-step organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and coupling reactions. Researchers have explored various synthetic pathways to optimize yield and purity, with a particular focus on minimizing side reactions and enhancing stereochemical control. Recent advancements in catalytic methods, such as the use of palladium catalysts for cross-coupling reactions, have significantly improved the efficiency of synthesizing this compound.

Biological Activity and Pharmacological Potential

5-Chloro-N-(cyclopropylmethyl)-2-methylaniline has shown promising biological activity in recent studies, particularly in the context of its potential as a lead compound for drug development. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in various disease pathways, including inflammation, neurodegenerative disorders, and cancer. The compound's selectivity for specific molecular targets has been attributed to its unique substitution pattern on the benzene ring.

Applications in Material Science

Beyond its pharmacological applications, 5-chloro-N-(cyclopropylmethyl)-2-methylaniline has also found utility in material science as a precursor for advanced materials such as conductive polymers and organic semiconductors. Its ability to undergo polymerization under controlled conditions makes it a valuable component in the development of new materials with tailored electronic properties. Recent research has focused on optimizing polymerization techniques to enhance the mechanical stability and conductivity of materials derived from this compound.

Safety Considerations and Environmental Impact

As with any chemical compound, understanding the safety profile and environmental impact of 5-chloro-N-(cyclopropylmethyl)-2-methylaniline is crucial for its responsible use. Studies have been conducted to assess its toxicity profile, biodegradability, and potential for bioaccumulation. Preliminary findings suggest that the compound exhibits low acute toxicity under standard testing conditions; however, further research is needed to fully characterize its long-term environmental effects.

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